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Compound of Interest

Compound Name: 3-Phenoxybenzoyl cyanide

Cat. No.: B042598

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 3-Phenoxybenzoyl cyanide, a key
chemical intermediate. The document details its molecular structure, physicochemical
properties, synthesis protocols, and core applications, with a focus on its role in the
development of synthetic pyrethroids.

Molecular Structure and Physicochemical
Properties

3-Phenoxybenzoyl cyanide, also known as a-oxo-3-phenoxybenzeneacetonitrile or m-
phenoxybenzoyl cyanide, is an organic compound characterized by a benzoyl group
substituted with a phenoxy group at the meta-position and a cyanide functional group attached
to the carbonyl carbon.[1][2] Its structure serves as a crucial building block for the alcohol
moiety of several potent synthetic pyrethroid insecticides.[1]

Molecular Diagram:
Caption: 2D chemical structure of 3-Phenoxybenzoyl cyanide.
Quantitative Data Summary:

The following table summarizes the key physicochemical properties of 3-Phenoxybenzoyl
cyanide.
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Property Value References

CAS Number 61775-25-5 [1][21[3][4]

Molecular Formula C14HsNO:2 [21[3]1[41[5]

Molecular Weight 223.23 g/mol [1112][31[4][6]
a-Ox0-3-

Alternate Names phenoxybenzeneacetonitrile; [2]

m-Phenoxybenzoyl Cyanide

RBJUQCDEOCYPBM-
InChl Key [1]
UHFFFAOYSA-N

) O=C(C#N)clcccc(Oc2ccccec?)
Canonical SMILES 1 [5]
c

Synthesis and Experimental Protocols

3-Phenoxybenzoyl cyanide is a pivotal intermediate, primarily in the synthesis of pyrethroids.
Its synthesis and subsequent reactions are critical for generating the core structures of these
potent insecticides.

2.1. General Synthesis via Acyl Cyanation

A common method for preparing benzoyl cyanides is the reaction of an acyl chloride with a
cyanide salt. The following protocol is a representative procedure adapted from the synthesis of
benzoyl cyanide for the specific preparation of 3-Phenoxybenzoyl cyanide.

Experimental Protocol: Synthesis of 3-Phenoxybenzoyl Cyanide
» Reactants:
o 3-Phenoxybenzoyl chloride
o Cuprous cyanide (CuCN), dried at 110°C for 3 hours prior to use.[7]

e Procedure (adapted from Organic Syntheses[7]):
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2.2.

In a 500-mL distilling flask, place 1.2 molar equivalents of cuprous cyanide.

Add 1.0 molar equivalent of 3-Phenoxybenzoyl chloride to the flask. Ensure the mixture is
well-agitated to moisten the cuprous cyanide.

Place the flask in a preheated oil bath at approximately 150°C.

Raise the temperature of the bath to 220-230°C and maintain this temperature for 1.5 to 2
hours, allowing the reaction to proceed.

After the reaction period, allow the flask to cool. The crude product, 3-Phenoxybenzoyl
cyanide, can be isolated from the reaction mixture.

Purification is achieved via fractional distillation under reduced pressure. The product is
collected as a solid upon cooling.

Role in Pyrethroid Synthesis

3-Phenoxybenzoyl cyanide is a precursor to a-cyano-3-phenoxybenzyl alcohol, a key chiral

intermediate for numerous commercial pyrethroids like fenvalerate and deltamethrin.[1] The

synthesis pathway typically involves the reduction of the ketone in 3-Phenoxybenzoyl cyanide

to a secondary alcohol.

A more direct and widely used industrial approach involves the hydrocyanation of 3-

phenoxybenzaldehyde.

3-Phenoxybenzaldehyde Hydrocyanation
> Racemic

a-cyano-3-phenoxybenzyl alcohol
Cyanide Source  JEEEE—— (a cyanohydrin)

(e.g., NaCN, HCN) i - - " . ) Y )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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